Cas no 698392-47-1 (Ethyl 2,6-dimethylbenzoylformate)

Ethyl 2,6-dimethylbenzoylformate is a specialized ester compound featuring a benzoylformate core substituted with two methyl groups at the 2 and 6 positions. Its structure imparts stability and reactivity, making it valuable as an intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The ethyl ester group enhances solubility in organic solvents, facilitating its use in reactions such as condensations or acylations. The steric hindrance from the dimethyl substitution can influence regioselectivity in synthetic pathways. This compound is characterized by its high purity and consistent performance, ensuring reliable results in research and industrial applications. Proper handling under inert conditions is recommended to preserve its integrity.
Ethyl 2,6-dimethylbenzoylformate structure
698392-47-1 structure
Product Name:Ethyl 2,6-dimethylbenzoylformate
CAS No:698392-47-1
MF:C12H14O3
MW:206.237763881683
MDL:MFCD09801409
CID:1078980
PubChem ID:24722257
Update Time:2025-10-31

Ethyl 2,6-dimethylbenzoylformate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,6-dimethylbenzoylformate
    • LogP
    • ETHYL2,6-DIMETHYLBENZOYLFORMATE
    • DTXSID00641290
    • F75072
    • Ethyl (2,6-dimethylphenyl)(oxo)acetate
    • ethyl 2-(2,6-dimethylphenyl)-2-oxoacetate
    • 698392-47-1
    • ethyl 2,6-dimethylbenzoylformate, AldrichCPR
    • MFCD09801409
    • AKOS016017095
    • DB-208889
    • MDL: MFCD09801409
    • Inchi: 1S/C12H14O3/c1-4-15-12(14)11(13)10-8(2)6-5-7-9(10)3/h5-7H,4H2,1-3H3
    • InChI Key: QORNSGMLNZETAG-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C1C(C)=CC=CC=1C)=O)=O

Computed Properties

  • Exact Mass: 206.09432
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.085
  • Boiling Point: 316.6°C at 760 mmHg
  • Flash Point: 141.4°C
  • Refractive Index: 1.511
  • PSA: 43.37
  • LogP: 2.04920
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethyl 2,6-dimethylbenzoylformate Security Information

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